Cas no 1875994-34-5 (1-(2-bromo-5-chlorophenyl)methyl-1H-1,2,4-triazol-3-amine)

1-(2-Bromo-5-chlorophenyl)methyl-1H-1,2,4-triazol-3-amine is a halogenated triazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 1,2,4-triazole core substituted with an amine group at the 3-position and a 2-bromo-5-chlorobenzyl moiety at the 1-position, offering versatility for further functionalization. The presence of bromine and chlorine atoms enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This compound may exhibit biological activity due to the triazole scaffold, which is known for its role in medicinal compounds. Its stability and well-defined molecular architecture make it suitable for use in targeted synthesis and structure-activity relationship studies.
1-(2-bromo-5-chlorophenyl)methyl-1H-1,2,4-triazol-3-amine structure
1875994-34-5 structure
Product Name:1-(2-bromo-5-chlorophenyl)methyl-1H-1,2,4-triazol-3-amine
CAS No:1875994-34-5
MF:C9H8BrClN4
MW:287.543619155884
CID:5608505
PubChem ID:165471647
Update Time:2025-05-19

1-(2-bromo-5-chlorophenyl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1875994-34-5
    • EN300-804862
    • 1-[(2-bromo-5-chlorophenyl)methyl]-1H-1,2,4-triazol-3-amine
    • 1-(2-bromo-5-chlorophenyl)methyl-1H-1,2,4-triazol-3-amine
    • Inchi: 1S/C9H8BrClN4/c10-8-2-1-7(11)3-6(8)4-15-5-13-9(12)14-15/h1-3,5H,4H2,(H2,12,14)
    • InChI Key: SQBWNGZHGVJPHR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1CN1C=NC(N)=N1)Cl

Computed Properties

  • Exact Mass: 285.96209g/mol
  • Monoisotopic Mass: 285.96209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 56.7Ų

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1-(2-bromo-5-chlorophenyl)methyl-1H-1,2,4-triazol-3-amine Related Literature

Additional information on 1-(2-bromo-5-chlorophenyl)methyl-1H-1,2,4-triazol-3-amine

Research Brief on 1-(2-bromo-5-chlorophenyl)methyl-1H-1,2,4-triazol-3-amine (CAS: 1875994-34-5)

1-(2-bromo-5-chlorophenyl)methyl-1H-1,2,4-triazol-3-amine (CAS: 1875994-34-5) is a novel triazole derivative that has recently garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique bromo-chlorophenyl and triazol-3-amine moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential use in drug development. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in the scientific literature.

Recent studies have focused on the synthesis and optimization of 1-(2-bromo-5-chlorophenyl)methyl-1H-1,2,4-triazol-3-amine, with particular emphasis on its role as a potential kinase inhibitor. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Preliminary in vitro assays have demonstrated that this compound exhibits moderate to high inhibitory activity against a subset of kinases, suggesting its utility as a lead compound for further optimization. Researchers have employed structure-activity relationship (SAR) studies to identify key structural features responsible for its bioactivity, paving the way for the development of more potent analogs.

In addition to its kinase inhibitory properties, 1-(2-bromo-5-chlorophenyl)methyl-1H-1,2,4-triazol-3-amine has shown promise in antimicrobial applications. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings highlight the potential of this compound as a scaffold for developing new antimicrobial agents to address the growing problem of antibiotic resistance.

Further investigations into the pharmacokinetic and toxicological profiles of 1-(2-bromo-5-chlorophenyl)methyl-1H-1,2,4-triazol-3-amine are currently underway. Early-stage preclinical studies in animal models have indicated favorable bioavailability and a manageable safety profile, although further optimization is required to mitigate off-target effects. Researchers are also exploring formulation strategies to enhance the compound's solubility and stability, which are critical for its transition into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound and its derivatives.

In conclusion, 1-(2-bromo-5-chlorophenyl)methyl-1H-1,2,4-triazol-3-amine represents a promising candidate for drug development, with potential applications in oncology, infectious diseases, and beyond. Continued research into its mechanism of action, structural optimization, and preclinical evaluation will be essential to fully realize its therapeutic potential. This research brief underscores the importance of this compound in the evolving landscape of medicinal chemistry and highlights the need for interdisciplinary collaboration to advance its development.

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